Cas no 2229127-95-9 (tert-butyl N-5-(2-aminoacetyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-aminoacetyl)pyrimidin-2-ylcarbamate
• CAS No: 2229127-95-9
• MF: C₁₁H₁₆N₄O₃
• MW: 252.269742012024
• CID: 6063045
• PubChem ID: 165825975
• Update Time: 2025-05-19

tert-butyl N-5-(2-aminoacetyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-aminoacetyl)pyrimidin-2-ylcarbamate
• EN300-1886996
• tert-butyl N-[5-(2-aminoacetyl)pyrimidin-2-yl]carbamate
• 2229127-95-9

• Inchi： 1S/C11H16N4O3/c1-11(2,3)18-10(17)15-9-13-5-7(6-14-9)8(16)4-12/h5-6H,4,12H2,1-3H3,(H,13,14,15,17)
• InChI Key： DGFSFLXCJBQNIC-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CC(=CN=1)C(CN)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.12224039g/mol
• Monoisotopic Mass: 252.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-5-(2-aminoacetyl)pyrimidin-2-ylcarbamate

Comprehensive Overview of tert-butyl N-5-(2-aminoacetyl)pyrimidin-2-ylcarbamate (CAS No. 2229127-95-9)

The compound tert-butyl N-5-(2-aminoacetyl)pyrimidin-2-ylcarbamate, identified by its CAS number 2229127-95-9, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its pyrimidine core and tert-butyl carbamate moiety, serves as a critical intermediate in the synthesis of novel therapeutics. Its unique structural features make it a valuable asset in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most intriguing aspects of tert-butyl N-5-(2-aminoacetyl)pyrimidin-2-ylcarbamate is its role in small-molecule drug design. Researchers are increasingly focusing on structure-activity relationship (SAR) studies to optimize the efficacy and selectivity of potential drugs. The presence of the aminoacetyl group in this compound allows for further functionalization, enabling the creation of derivatives with enhanced biological activity. This adaptability aligns with the growing demand for precision medicine and personalized therapeutics, which are among the most searched topics in modern pharmaceutical sciences.

In addition to its pharmaceutical applications, CAS No. 2229127-95-9 is also relevant in the field of chemical biology. Scientists are exploring its potential as a probe molecule to study enzyme mechanisms and protein interactions. The compound's pyrimidine scaffold is a common motif in many biologically active molecules, making it a versatile tool for understanding cellular processes. This aligns with the current trend of integrating computational chemistry and high-throughput screening to accelerate drug discovery, topics frequently queried in academic and industrial research circles.

The synthesis of tert-butyl N-5-(2-aminoacetyl)pyrimidin-2-ylcarbamate involves multi-step organic reactions, often requiring protecting group strategies to ensure the integrity of the aminoacetyl functionality. This complexity underscores the importance of process optimization and green chemistry principles, which are hot topics in the chemical industry. As sustainability becomes a priority, researchers are seeking ways to minimize waste and reduce the environmental impact of synthetic procedures, making this compound a case study for eco-friendly synthesis.

From a commercial perspective, the demand for CAS No. 2229127-95-9 is driven by its utility in contract research organizations (CROs) and pharmaceutical development. Its applications span from early-stage drug discovery to preclinical testing, reflecting the broader industry shift toward targeted therapies and biomarker-driven approaches. These trends are frequently explored in scientific literature and online forums, highlighting the compound's relevance in contemporary research.

In conclusion, tert-butyl N-5-(2-aminoacetyl)pyrimidin-2-ylcarbamate (CAS No. 2229127-95-9) represents a fascinating intersection of chemistry, biology, and medicine. Its structural versatility and functional adaptability make it a cornerstone in modern drug discovery and chemical biology. As the scientific community continues to explore its potential, this compound will undoubtedly remain a subject of interest in both academic and industrial settings.